Cas no 88702-43-6 (Benzene, 1-bromo-4-(1,5-dimethylhexyl)-)

• Product Name: Benzene, 1-bromo-4-(1,5-dimethylhexyl)-
• CAS No: 88702-43-6
• MF: C₁₄H₂₁Br
• MW: 269.220543622971
• CID: 623914
• PubChem ID: 13153101
• Update Time: 2025-04-19

Benzene, 1-bromo-4-(1,5-dimethylhexyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-4-(1,5-dimethylhexyl)-
• 1-bromo-4-(6-methylheptan-2-yl)benzene
• DTXSID30522467
• 88702-43-6

• Inchi： 1S/C14H21Br/c1-11(2)5-4-6-12(3)13-7-9-14(15)10-8-13/h7-12H,4-6H2,1-3H3
• InChI Key： QSMPLELGWGUUHG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C)CCCC(C)C

Computed Properties

• Exact Mass: 268.08266g/mol
• Monoisotopic Mass: 268.08266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 0Ų